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Compound of Interest

Compound Name: Ethyl 2-Bromo-2-iodoacetate
CAS No.: 62874-49-1
Cat. No.: B14523944
Get Quote
. J

Urgent Safety Notice

Lachrymator & Alkylating Agent: Ethyl 2-Bromo-2-iodoacetate is a potent lachrymator (tear-
inducing agent) and a severe alkylating agent. Exposure can cause immediate, severe irritation
to eyes, respiratory tract, and skin. Strict Segregation: Do NOT dispose of via drain or mix with
general organic waste.[1] This compound requires a dedicated Halogenated Waste stream.[2]

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the "Why" behind the protocol. This compound
presents a dual-threat: it is both a heavy halogenated organic and a reactive alkylator.
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Property Data / Characteristic Operational Implication
62874-49-1 (Verify specific Use for waste labeling

CAS Number . _
isomer) manifest.

Molecular Formula Contains Bromine and lodine.

Open only in a functioning

Primary Hazard Lachrymator / Corrosive
fume hood.
o ] Can react violently with strong
Reactivity Alkylating Agent ) ]
nucleophiles (bases, amines).
Combustible but not highly
Flash Point >110°C (Estimated) flammable; however, do not

heat.

The Mechanism of Risk

AsS an

-haloester with two heavy halogens (Br, 1), this compound is highly susceptible to nucleophilic
attack.

 In the Body: It alkylates DNA and proteins, leading to cytotoxicity.

¢ In the Waste Drum: If mixed with strong bases (e.g., waste hydroxide solutions) or strong
oxidizers, it can undergo rapid, exothermic hydrolysis or oxidation, potentially rupturing the
container and releasing lachrymatory vapors.

Primary Disposal Protocol: The Halogenated Waste
Stream

Objective: Secure containment for high-temperature incineration. Scope: Routine disposal of
reagents, reaction mixtures, and mother liquors.

Step-by-Step Procedure
Phase 1. Preparation & Segregation
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o PPE Requirement: Double nitrile gloves, lab coat, safety goggles, and a face shield if
pouring >100mL. Work exclusively in a fume hood.

o Container Selection:
o Preferred: Amber Glass with a Teflon (PTFE) lined cap.
o Acceptable: High-Density Polyethylene (HDPE) for short-term storage (<30 days).[3]

o Forbidden: Metal cans (corrosion risk from hydrolysis to HBr/HI) or standard LDPE
(permeation risk).

o Stream Selection: Segregate into Halogenated Organic Waste.

o Critical Check: Ensure the waste container does not contain acids, bases, or oxidizers.

Phase 2: Transfer & Labeling

o Transfer: Pour slowly using a funnel to avoid splashing. If the liquid has solidified (rare, but
possible if pure), dissolve in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate
before transfer.

e Labeling:
o Do not use abbreviations. Write "Ethyl 2-Bromo-2-iodoacetate".
o Hazard Tags: Check "Toxic", "Corrosive", and "Halogenated".

o Warning: Add a secondary label: "CAUTION: LACHRYMATOR - OPEN IN HOOD ONLY."

Phase 3: Storage & Pickup

e Secondary Containment: Store the waste bottle inside a polyethylene tray to catch potential
leaks.

o Location: Keep in the satellite accumulation area (SAA) inside a fume hood or a ventilated
cabinet until pickup.
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Spill Cleanup & Decontamination (The "Self-
Validating" Safety Net)

In the event of a spill or for cleaning glassware, simple water rinsing is insufficient and
dangerous. You must chemically deactivate the alkylating potential.

Decontamination Solution (The "Quench")

Prepare a 10% Sodium Thiosulfate solution in water.

o Mechanism:[1][4][5][6][7] Thiosulfate acts as a "soft" nucleophile, attacking the alkyl halide
and displacing the halogens (Br/I) to form a non-volatile, water-soluble salt. This effectively
neutralizes the lachrymatory properties.

Cleanup Protocol

o Evacuate: If the spill is outside the hood (>5 mL), evacuate the lab immediately due to
lachrymatory effects. Re-enter only with proper respiratory protection (Full face respirator
with organic vapor cartridges).

» Absorb: Cover the spill with a specialized absorbent (e.g., vermiculite or a commercial
"Organic” spill pad).

» Neutralize: Gently pour the Thiosulfate solution over the absorbent. Allow to sit for 15-20
minutes.

o Collect: Scoop the wet absorbent into a wide-mouth jar. Label as "Debris contaminated with
Ethyl 2-Bromo-2-iodoacetate".

o Glassware: Soak contaminated glassware in the Thiosulfate solution for 24 hours before
standard washing.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for handling this compound,
ensuring no step is missed.
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Start: Ethyl 2-Bromo-2-iodoacetate Waste

Is it a Spill or Contained Waste?

Spill/Residue \Liquid Waste

Spill / Glassware Residue Liquid Reagent / Reaction Mix

Segregate: HALOGENATED Waste Stream

Evacuate Area (If >5mL outside hood) (Glass/HDPE Container)

Apply 10% Sodium Thiosulfate Compatibility Check:
(Neutralize Alkylating Agent) NO Bases, NO Oxidizers
Absorb with Vermiculite/Pads Label: "Toxic, Lachrymator, Halogenated'
Collect as Hazardous Solid Waste Store in Ventilated Area (SAA)

Final Disposal: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal and decontamination of Ethyl 2-Bromo-2-
iodoacetate.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b14523944/docs?utm_src=pdf-body-img#operational-guide-ethyl-2-bromo-2-iodoacetate-disposal-procedures
https://www.benchchem.com/product/b14523944/docs?utm_src=pdf-body#operational-guide-ethyl-2-bromo-2-iodoacetate-disposal-procedures
https://www.benchchem.com/product/b14523944/docs?utm_src=pdf-body#operational-guide-ethyl-2-bromo-2-iodoacetate-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Compatibility Matrix

Use this table to validate your waste stream choices.

Chemical Class Compatibility Risk Analysis
Halogenated Solvents (DCM, ) Ideal carrier solvents for
Compatible )
Chloroform) disposal.
Safe to mix, but increases
Non-Halogenated Solvents ) )
Compatible disposal cost (downgrades

(Acetone, Hexane)

entire drum to "Halogenated").

Strong Bases (NaOH, KOH,

Amines)

INCOMPATIBLE

High Risk: Exothermic
hydrolysis; polymerization;

release of toxic fumes.

Oxidizers (Peroxides, Nitric
Acid)

INCOMPATIBLE

High Risk: Fire/Explosion

hazard; evolution of lodine (

) gas.

Aqueous Solutions

Conditional

Avoid if possible.[6][8][9][10]
Hydrolysis over time produces
acid (HBr/HI), corroding metal

drums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14523944?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

